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Introduction
Polyhexamethylene guanidine (PHMG) and its salts, particularly polyhexamethylene guanidine

hydrochloride (PHMG-HCl), are cationic polymeric biocides with a broad spectrum of

antimicrobial activity against bacteria and fungi.[1][2] Their utility spans various applications,

including disinfectants, preservatives, and antimicrobial agents in materials science.[3][4] The

synthesis of PHMG is primarily achieved through the polycondensation of

hexamethylenediamine (HMDA) and guanidine hydrochloride (GHC).[5][6] This guide provides

a detailed overview of the core synthesis methods for PHMG, complete with experimental

protocols, quantitative data, and visual representations of the synthetic pathways.

Core Synthesis Methodologies
The principal method for synthesizing PHMG is the polycondensation reaction between 1,6-

hexamethylenediamine and guanidine hydrochloride.[5][6] This reaction can be carried out

under different conditions, leading to variations in the polymer's molecular weight and structure.

The main approaches are melt polycondensation and solution polymerization. A two-step

method involving condensation followed by cross-linking has also been explored to modify the

polymer's properties.[4]

Melt Polycondensation
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Melt polycondensation is a solvent-free method where the monomers are heated above their

melting points to initiate polymerization.[7] This method is advantageous for its simplicity and

the absence of solvent removal steps.

Reaction Scheme:
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Caption: Melt Polycondensation of PHMG.

Experimental Protocol:

A detailed experimental protocol for the melt polycondensation of PHMG is described in a

Russian patent.[8]

Preparation of Reactants: 110 grams of solid hexamethylenediamine is placed in a four-

necked, round-bottom flask equipped with a mechanical stirrer and a heating mantle. The

flask is heated to 100°C and maintained for 1 hour until the hexamethylenediamine is

completely melted.

Initiation of Reaction: While stirring, 100 grams of crystalline guanidine hydrochloride is

added to the molten hexamethylenediamine. This creates a suspension of guanidine

hydrochloride in the hexamethylenediamine melt at a ratio of approximately 1:1.1.

Stepwise Heating: The reaction mixture is then subjected to a stepwise heating process:

Held at 120°C for 4 hours.

The temperature is then raised to 160°C and held for 8 hours.
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Finally, the temperature is increased to 180°C and held for 3 hours.

Final Polymerization and Purification: The temperature is gradually raised to 210°C at a rate

of 3-4°C per hour. The reaction mass is then subjected to a vacuum to remove volatile

byproducts. After vacuum treatment, the mixture is cooled to yield the final

polyhexamethylene guanidine hydrochloride product. This method aims to produce a

polymer with the desired molecular weight and purity without the need for additional washing

steps.[8]

Another protocol involves a two-stage heating process.[7]

Oligomerization: Equimolar amounts of guanidine hydrochloride and 1,6-

hexamethylenediamine are heated at 120°C for 2 hours until the liberation of ammonia is

complete.

Polymerization: The temperature is then raised to 160°C and the reaction is continued for 4

to 8 hours to yield polyhexamethylene guanidine hydrochloride as a viscous mass that

solidifies upon cooling.[7]

Quantitative Data on Melt Polycondensation:

The molecular weight of the resulting PHMG is influenced by the reaction time.[7]

Reaction Time (hours) at
160°C

Intrinsic Viscosity (dL/g)
Number Average Molecular
Weight (Mn)

4 0.045 1350

5 0.052 1680

6 0.060 2100

8 0.068 2650

Table compiled from data presented in Zhang, Y., et al. (1999).[7]
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Solution polymerization involves dissolving the monomers in a suitable solvent that is non-

reactive under the reaction conditions.[9] This method allows for better temperature control and

can prevent the autoacceleration of the reaction.

Experimental Workflow:
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Caption: Solution Polymerization of PHMG in PEG.

Experimental Protocol:

A patented method describes the synthesis of PHMG in a polyethylene glycol (PEG) solution.

[9]

Preparation of Guanidine Hydrochloride Solution: Guanidine carbonate is reacted with

ammonium chloride in polyethylene glycol at a temperature of 100-120°C to form a 50%

solution of guanidine hydrochloride in PEG.

Polycondensation: An equimolar amount of hexamethylenediamine is added to the guanidine

hydrochloride solution. The mixture is heated at 120°C for 5 hours and then the temperature

is increased to 150°C for 10 hours.
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Product Isolation: The reaction results in a two-layer mixture. The upper layer is polyethylene

glycol, which can be recycled for subsequent syntheses. The lower layer is the

polyhexamethylene guanidine product.[9]

Two-Step Synthesis: Condensation and Cross-linking
To enhance the molecular weight and charge density of the polymer, a two-step synthesis

method can be employed. This involves an initial polycondensation followed by a cross-linking

reaction.[4]

Experimental Workflow:

Step 1: Polycondensation

Step 2: Cross-linking

HMDA + GHC

PHGC Prepolymer

Polycondensation

Modified Guanidine-Based Polymer
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Epichlorohydrin (EP)
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Caption: Two-Step Synthesis of Modified PHMG.

Experimental Protocol:

Prepolymer Synthesis: A prepolymer of polyhexamethylene guanidine hydrochloride (PHGC)

is first synthesized by the polycondensation of hexamethylenediamine and guanidine
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hydrochloride.

Cross-linking: The resulting prepolymer is then reacted with a cross-linking agent, such as

epichlorohydrin. The epoxy groups of epichlorohydrin react with the imine groups in the

guanidine prepolymer, leading to an increase in molecular weight and charge density.[4]

Quantitative Data on Modified Guanidine-Based Polymers:

Polymer
Molecular Weight (Mw,
g/mol )

Charge Density (meq/g)

PHGC (Prepolymer) 2,500 3.58

E-PHGC (Modified) 12,500 3.58

PHDGC (Prepolymer with

DETA)
3,200 4.80

E-PHDGC (Modified with

DETA)
15,800 4.80

Table compiled from data presented in Liu, H., et al. (2013).[4] DETA (Diethylenetriamine) was

used as a comonomer to increase reactive sites.

Conclusion
The synthesis of polyhexamethylene guanidine can be achieved through several methods, with

melt polycondensation being a common and straightforward approach. The properties of the

final polymer, such as molecular weight and antimicrobial efficacy, are highly dependent on the

reaction conditions, including temperature, time, and the molar ratio of the monomers. For

applications requiring higher molecular weight and charge density, a two-step synthesis

involving cross-linking offers a viable strategy. The detailed protocols and quantitative data

provided in this guide serve as a valuable resource for researchers and professionals in the

development and application of PHMG-based materials. Further optimization of these synthesis

parameters can lead to the production of PHMG with tailored properties for specific

applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/am200094u
https://pubs.acs.org/doi/10.1021/am200094u
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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